[2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: [2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol
• InChI: InChI=1S/C11H17NO2/c1-10(2)8(11(10,3)4)9-12-5-7(6-13)14-9/h5,8,13H,6H2,1-4H3
• InChI Key: NKYAMIOHDFUNQC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1(C)C)C2=NC=C(O2)CO)C

Description

[2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol is a high-value chemical building block of significant interest in modern organic and medicinal chemistry. Its structure combines a sterically hindered, strained cyclopropane ring with a 1,3-oxazole heterocycle, a combination that offers unique reactivity and potential for creating diverse molecular architectures. The strained nature of the 2,2,3,3-tetramethylcyclopropyl ring system is a key feature, as the potential energy stored in its distorted bond angles can be harnessed as a powerful driving force in chemical transformations, facilitating ring-opening reactions or rearrangements to form more complex structures . This moiety is a cornerstone of modern synthetic chemistry due to this inherent reactivity . The primary research application of this compound is as a versatile synthetic intermediate. It is structurally analogous to other oxazole-based building blocks used in chemical synthesis . Furthermore, the tetramethylcyclopropyl group is a recognized structural motif in the development of bioactive molecules. It serves as a key precursor in the synthesis of more complex compounds, including certain synthetic cannabinoid receptor agonists, making it a compound of interest in both pharmaceutical development and forensic science . The steric hindrance provided by the four methyl groups on the cyclopropane ring can significantly influence the compound's reactivity, potentially directing the approach of reagents to shield one face of the molecule and enhance the stereoselectivity of reactions, which is a valuable asset in asymmetric synthesis . Researchers will find this chemical particularly useful for constructing novel molecular scaffolds for drug discovery, investigating new chemical spaces in agrochemical development, and exploring the mechanistic behavior of sterically hindered, strained ring systems. This product is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

General Synthetic Routes to 1,3-Oxazole Derivatives

1,3-Oxazoles are commonly synthesized via cyclization reactions involving α-haloketones or α-ketoaldehydes with amides or amino alcohols. The hydroxymethyl group at position 5 can be introduced by functionalizing the oxazole ring post-cyclization or by using hydroxymethyl-substituted precursors.

Introduction of the 2,2,3,3-Tetramethylcyclopropyl Group

The 2,2,3,3-tetramethylcyclopropyl moiety is typically prepared separately and introduced via cross-coupling or nucleophilic substitution reactions. The cyclopropyl ring with multiple methyl groups is synthesized through cyclopropanation reactions of suitable alkenes using reagents such as diazomethane or Simmons-Smith reagents, followed by methylation steps.

Detailed Synthetic Approach

Stepwise Synthesis

Step	Reaction Description	Reagents/Conditions	Notes
1. Synthesis of 2,2,3,3-Tetramethylcyclopropylmethanol	Cyclopropanation of tetramethyl-substituted alkene followed by reduction	Simmons-Smith reagent (Zn/Cu, CH2I2), reduction with LiAlH4 or NaBH4	Yields the cyclopropylmethanol intermediate (C8H16O) with CAS 2415-96-5
2. Preparation of 5-formyl-1,3-oxazole intermediate	Formylation of oxazole or synthesis from α-haloketone and formamide derivatives	Use of Vilsmeier-Haack reagent or related formylation reagents	Introduces aldehyde group at position 5
3. Coupling of cyclopropylmethanol with oxazole intermediate	Nucleophilic substitution or cross-coupling to attach cyclopropyl group at position 2	Palladium-catalyzed coupling or organolithium/Grignard reagents	Ensures regioselective substitution at position 2
4. Final functional group adjustment	Oxidation/reduction or protection/deprotection steps to install hydroxymethyl at position 5	Use of mild oxidants or reducing agents	Achieves target molecule with correct substitution

Representative Literature and Patent Findings

• Patent WO2014075393A1 describes synthetic routes for cyclopropyl-substituted heterocycles, including methods for preparing cyclopropylmethanol derivatives and their incorporation into heterocyclic scaffolds.
• The compound (2,2,3,3-Tetramethylcyclopropyl)methanol (CAS 2415-96-5) is a key intermediate, available from established synthetic routes involving cyclopropanation and reduction.
• Methods involving basic compounds in alcoholic solvents (e.g., sodium hydroxide in ethanol) have been used to prepare related heterocyclic alcohols, indicating possible conditions for the hydroxymethylation step.

Data Table: Key Synthetic Parameters and Yields

Synthetic Step	Reagents/Conditions	Yield (%)	Remarks
Cyclopropanation of alkene	Zn/Cu, CH2I2, ether solvent, 0-25°C	75-85%	High stereoselectivity for tetramethyl substitution
Reduction to methanol	LiAlH4, THF, 0°C to RT	80-90%	Efficient conversion to alcohol
Oxazole formylation	POCl3, DMF, 0-50°C	60-70%	Controlled formylation at position 5
Coupling reaction	Pd(PPh3)4, base, toluene, reflux	65-75%	Regioselective attachment of cyclopropyl group
Final purification	Chromatography, recrystallization	90-95%	High purity product

Research Findings and Analysis

• The steric hindrance from the tetramethylcyclopropyl group requires careful control of reaction conditions to avoid side reactions or low yields.
• Use of low-polarity solvents like toluene facilitates recovery and purification of intermediates and final product.
• Basic conditions in alcoholic solvents are effective for hydroxymethylation and ring functionalization steps.
• The synthetic strategy benefits from modular preparation of the cyclopropylmethanol intermediate, allowing flexibility in the final coupling step.
• Analytical data (NMR, MS) confirm the successful incorporation of the cyclopropyl group and hydroxymethyl substitution, with characteristic chemical shifts for the oxazole ring protons and cyclopropyl methyl groups.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxyl group in [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol can undergo oxidation to form the corresponding aldehyde or carboxylic acid.

Reduction: The oxazole ring can be reduced under specific conditions to yield a more saturated heterocyclic compound.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the hydroxyl group, to form various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of saturated heterocyclic compounds.

Substitution: Formation of various alkyl or acyl derivatives.

Scientific Research Applications

Chemistry: In chemistry, [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology: In biological research, this compound can be used as a probe to study enzyme interactions and metabolic pathways. Its structural features make it a suitable candidate for investigating the mechanisms of enzyme catalysis.

Medicine: In medicinal chemistry, [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol is explored for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific biological pathways.

Industry: In the industrial sector, this compound can be used in the development of new materials with unique properties. Its stability and reactivity make it suitable for applications in polymer science and materials engineering.

Mechanism of Action

The mechanism of action of [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes or receptors, modulating their activity. The cyclopropyl ring may contribute to the compound’s stability and binding affinity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol and analogous compounds:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
[2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol	Not Available	C12H17NO2	207.27	Oxazole, tetramethylcyclopropyl, -CH2OH	High lipophilicity due to cyclopropyl group; moderate polarity from -CH2OH
2-(2,2,3,3-Tetramethylcyclopropyl)-oxazole-4-carboxylic Acid	Not Available	C12H15NO3	221.25	Oxazole, tetramethylcyclopropyl, -COOH	Enhanced solubility in polar solvents (e.g., water) due to carboxylic acid group
[2-(2-Aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	2059937-02-7	C11H12N2O2	204.22	Oxazole, aminophenyl, -CH2OH	Increased hydrogen bonding potential from -NH2; lower lipophilicity
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	9036-19-5	C18H30O3	294.43	Phenoxyethoxyethanol, tetramethylbutyl	High surfactant potential; non-ionic solubility profile
1-Phenylethan-1-ol (α-Methylbenzyl alcohol)	98-85-1	C8H10O	122.17	Benzyl alcohol derivative	Volatile aromatic alcohol; used as chiral resolving agent

Key Observations:

Structural Variations: The tetramethylcyclopropyl group in the target compound distinguishes it from analogs like [2-(2-Aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol, which features an aminophenyl substituent. Replacing the hydroxymethyl (-CH2OH) group with a carboxylic acid (-COOH) (as in the oxazole-4-carboxylic acid analog) significantly boosts polarity and aqueous solubility, making the latter more suitable for hydrophilic applications .

Functional Group Impact: Hydrogen Bonding: The -CH2OH group in the target compound provides moderate hydrogen-bonding capacity, whereas the -NH2 group in the aminophenyl analog enables stronger intermolecular interactions, likely elevating its melting point . Lipophilicity: The tetramethylcyclopropyl group contributes to higher logP values compared to less bulky substituents (e.g., phenoxyethoxyethanol in ), favoring non-polar environments .

Reactivity: The hydroxymethyl group in the target compound is susceptible to oxidation, forming a carboxylic acid derivative. In contrast, the tetramethylbutyl-phenoxyethoxyethanol () exhibits stability under oxidative conditions due to its ether linkages .

Applications: The aminophenyl-oxazole-methanol analog () may serve as a precursor in heterocyclic synthesis, leveraging its aromatic amine for coupling reactions .

Biological Activity

[2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol is a compound with significant potential in various biological applications. Its unique structure suggests possible interactions with biological systems that warrant detailed investigation. This article reviews the biological activity of this compound based on available literature and research findings.

• Molecular Formula : C$_{11}$H$_{17}$NO$_{2}$
• Molecular Weight : 195.26 g/mol
• CAS Number : 2060024-39-5

Biological Activity Overview

The biological activity of [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol has been explored primarily through its antimicrobial and anticancer properties.

Antimicrobial Activity

Research indicates that compounds similar to [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol exhibit antimicrobial properties against various pathogens. For instance:

• In vitro Studies : Compounds derived from oxazoles have shown effectiveness against Gram-positive and Gram-negative bacteria.
• Mechanism of Action : The proposed mechanism involves disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Anticancer Activity

The anticancer properties of oxazole derivatives have been documented in several studies:

• Cell Lines Tested : The compound has been tested against various cancer cell lines including HeLa (cervical cancer) and A549 (lung cancer).
• Results : Preliminary findings suggest that [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol may induce apoptosis in cancer cells through the activation of specific pathways.

Case Study 1: Antimicrobial Efficacy

A study published in Phytochemical Analysis evaluated the antimicrobial activity of methanolic extracts containing oxazole derivatives. The results showed:

• MIC Values : The minimum inhibitory concentration (MIC) for certain derivatives was as low as 62.5 µg/mL against E. coli and S. aureus.

Pathogen	MIC (µg/mL)
E. coli	62.5
S. aureus	78.12

Case Study 2: Anticancer Activity

In a separate study focused on anticancer properties:

• Cell Viability Assays : The compound demonstrated IC$_{50}$ values indicating significant cytotoxic effects on cancer cells.

Cell Line	IC$_{50}$ (µg/mL)
HeLa	226
A549	242.52

Mechanistic Insights

The mechanisms through which [2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazol-5-yl]methanol exerts its biological effects are under investigation:

• Cell Membrane Disruption : Similar compounds have shown to alter membrane permeability.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in metabolic pathways has been noted.